Cas no 148225-27-8 (2-Pyrrolidinethione, 3-[(methylthio)methylene]-, (Z)-)
148225-27-8 structure
Product Name:2-Pyrrolidinethione, 3-[(methylthio)methylene]-, (Z)-
CAS No:148225-27-8
MF:C6H9NS2
MW:159.27235865593
CID:3777192
PubChem ID:9989511
Update Time:2025-04-22
2-Pyrrolidinethione, 3-[(methylthio)methylene]-, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinethione, 3-[(methylthio)methylene]-, (Z)-
- AKOS040735773
- 3-(methylthio)methylene-2-pyrrolidinethione
- 2-Pyrrolidinethione, 3-[(methylthio)methylene]-, (E)-
- 148225-27-8
- (E)-3-((Methylthio)methylene)pyrrolidine-2-thione
- (3E)-3-(methylsulfanylmethylidene)pyrrolidine-2-thione
- DTXSID301215550
- 3-(e)-(methylthio)methylene-2-pyrrolidinethione
- (Z)-Raphanusanin
- (E)-3-(Methylthiomethylene)pyrrolidine-2-thione
-
- Inchi: InChI=1S/C6H9NS2/c1-9-4-5-2-3-7-6(5)8/h4H,2-3H2,1H3,(H,7,8)/b5-4-
- InChI Key: BVYUPEKENRMVJK-PLNGDYQASA-N
- SMILES: CS\C=C1\CCNC1=S
Computed Properties
- Exact Mass: 159.01764164Da
- Monoisotopic Mass: 159.01764164Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 69.4Ų
2-Pyrrolidinethione, 3-[(methylthio)methylene]-, (Z)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T125809-1 mg |
(Z)-Raphanusanin |
148225-27-8 | 1mg |
¥-1.00 | 2023-01-31 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T125809-5 mg |
(Z)-Raphanusanin |
148225-27-8 | 5mg |
¥-1.00 | 2023-01-31 |
2-Pyrrolidinethione, 3-[(methylthio)methylene]-, (Z)- Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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